Cas no 790207-96-4 (Benzenamine,4-fluoro-3-[[(3R)-1-methyl-3-pyrrolidinyl]oxy]-)

• Product Name: Benzenamine,4-fluoro-3-[[(3R)-1-methyl-3-pyrrolidinyl]oxy]-
• CAS No: 790207-96-4
• MF: C₁₁H₁₅FN₂O
• MW: 210.248006105423
• CID: 555090
• PubChem ID: 45097227
• Update Time: 2025-04-19

Benzenamine,4-fluoro-3-[[(3R)-1-methyl-3-pyrrolidinyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-fluoro-3-[[(3R)-1-methyl-3-pyrrolidinyl]oxy]-
• Benzenamine, 4-fluoro-3-[[(3R)-1-methyl-3-pyrrolidinyl]oxy]- (9CI)
• 4-fluoro-3-[(3R)-1-methylpyrrolidin-3-yl]oxyaniline
• 4-Fluoro-3-{[(3R)-1-methylpyrrolidin-3-yl]oxy}aniline
• (R)-4-Fluoro-3-((1-methylpyrrolidin-3-yl)oxy)aniline
• 790207-96-4
• Benzenamine,4-fluoro-3-[[(3R)-1-methyl-3-pyrrolidinyl]oxy]-(9ci)
• DTXSID60667577
• 4-Fluoro-3-{[(3R)-1-methyl-3-pyrrolidinyl]oxy}aniline

• Inchi： 1S/C11H15FN2O/c1-14-5-4-9(7-14)15-11-6-8(13)2-3-10(11)12/h2-3,6,9H,4-5,7,13H2,1H3/t9-/m1/s1
• InChI Key： JRCCCHHHYLJYKR-SECBINFHSA-N
• SMILES： FC1=CC=C(C=C1O[C@H]1CN(C)CC1)N

Computed Properties

• Exact Mass: 210.117
• Monoisotopic Mass: 210.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.5A^2
• XLogP3: 1.5